Cas no 950842-71-4 ((5R,6S)-5,6-Diphenyl-2-(2,4,6-trimethylphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium;tetrafluoroborate)

• Product Name: (5R,6S)-5,6-Diphenyl-2-(2,4,6-trimethylphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium;tetrafluoroborate
• CAS No: 950842-71-4
• MF: C₂₆H₂₆BF₄N₃O
• MW: 483.308760166168
• CID: 2602922
• PubChem ID: 329762806
• Update Time: 2024-10-25

(5R,6S)-5,6-Diphenyl-2-(2,4,6-trimethylphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (5R,6S)-2-Mesityl-5,6-diphenyl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate
• (5R,6S)-5,6-diphenyl-2-(2,4,6-trimethylphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium,tetrafluoroborate
• NULL
• (5R,6S)-5,6-Diphenyl-2-(2,4,6-trimethylphenyl)-2,5,6,8-tetrahydro[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium tetrafluoroborate
• (5R,6S)-5,6-Diphenyl-2-(2,4,6-trimethylphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-iu
• 950842-71-4
• DTXSID50635245
• (5R,6S)-2-Mesityl-5,6-diphenyl-5,6-dihydro-8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate
• (5R,6S)-2-Mesityl-5,6-diphenyl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-iuM tetrafluoroborate 97%
• (5R,6S)-5,6-diphenyl-2-(2,4,6-trimethylphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium;tetrafluoroborate
• (5R,6S)-2-Mesityl-5,6-diphenyl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate, 97%
• (5R,6S)-2-Mesityl-5,6-diphenyl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-iumtetrafluoroborate
• (5R,6S)-5,6-Diphenyl-2-(2,4,6-trimethylphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium;tetrafluoroborate

• Inchi： 1S/C26H26N3O.BF4/c1-18-14-19(2)24(20(3)15-18)29-17-28-23(27-29)16-30-26(22-12-8-5-9-13-22)25(28)21-10-6-4-7-11-21;2-1(3,4)5/h4-15,17,25-26H,16H2,1-3H3;/q+1;-1/t25-,26+;/m1./s1
• InChI Key： OBABAEBTRZTTCY-QGLFPKSOSA-N
• SMILES： F[B-](F)(F)F.O1CC2=NN(C3C(C)=CC(C)=CC=3C)C=[N+]2[C@H](C2C=CC=CC=2)[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 483.2105053g/mol
• Monoisotopic Mass: 483.2105053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9

Experimental Properties

• Melting Point: 187-193 °C

(5R,6S)-5,6-Diphenyl-2-(2,4,6-trimethylphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium;tetrafluoroborate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1